![molecular formula C15H14N4O B4088223 5-[(4-methylphenoxy)methyl]-1-phenyl-1H-tetrazole](/img/structure/B4088223.png)
5-[(4-methylphenoxy)methyl]-1-phenyl-1H-tetrazole
Overview
Description
“5-[(4-methylphenoxy)methyl]-1-phenyl-1H-tetrazole” is a chemical compound with the molecular formula C15H14N4O . It contains a total of 36 bonds, including 22 non-H bonds, 17 multiple bonds, 4 rotatable bonds, 17 aromatic bonds, 1 five-membered ring(s), 2 six-membered ring(s), and 1 ether(s) (aromatic) .
Molecular Structure Analysis
The molecular structure of “5-[(4-methylphenoxy)methyl]-1-phenyl-1H-tetrazole” includes a tetrazole ring attached to a phenyl ring via a methylene bridge that is further connected to a methylphenoxy group .
Physical And Chemical Properties Analysis
The average mass of “5-[(4-methylphenoxy)methyl]-1-phenyl-1H-tetrazole” is 266.298 Da, and its monoisotopic mass is 266.116760 Da .
Scientific Research Applications
Peroxisome Proliferator-Activated Receptor (PPAR) Agonists
The compound has been explored for its potential as a PPAR agonist . PPARs are a group of nuclear receptor proteins that function as transcription factors regulating the expression of genes. PPAR agonists are used to treat conditions like diabetes and hyperlipidemia. A synthetic route to related compounds, which are potential agonists for PPARδ/β, has been developed, indicating the relevance of such structures in medical research .
Herbicidal Applications
Research into herbicidal ionic liquids has included compounds structurally similar to “5-[(4-methylphenoxy)methyl]-1-phenyl-1H-tetrazole”. These studies focus on the synthesis and characterization of herbicidal ionic liquids for use in agriculture, showcasing the potential of phenoxy compounds in plant protection .
Synthesis of m-Aryloxy Phenols
The compound’s structural framework is useful in the synthesis of m-aryloxy phenols , which are valuable intermediates in organic synthesis. These compounds have applications in various fields, including materials science and pharmaceuticals .
Antitumor Activity
Chloro-substituted analogs of the compound have shown promise as physiologically active substances with antitumor activity . This suggests that modifications of the “5-[(4-methylphenoxy)methyl]-1-phenyl-1H-tetrazole” structure could lead to new cancer treatments .
Pharmaceutical Solvents
The compound’s derivatives could be used as solvents in pharmaceutical preparations. Their unique properties allow for the dissolution of biopolymers, which is crucial in drug formulation and delivery .
Bioavailability Enhancement
Modifications of the compound have the potential to enhance the bioavailability of pharmaceuticals. By converting these compounds into ionic liquids, their solubility and absorption rates can be improved, which is beneficial for drug efficacy .
Catalysis
The structural motifs present in “5-[(4-methylphenoxy)methyl]-1-phenyl-1H-tetrazole” are relevant in catalysis. They can be used to develop new catalysts for chemical reactions, which is a critical aspect of chemical manufacturing .
Material Science
Compounds with similar structures have been used in the development of new materials. Their properties can be tailored for specific applications, such as conductive polymers or components in electronic devices .
properties
IUPAC Name |
5-[(4-methylphenoxy)methyl]-1-phenyltetrazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4O/c1-12-7-9-14(10-8-12)20-11-15-16-17-18-19(15)13-5-3-2-4-6-13/h2-10H,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLPOHMVMCZWHDR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC2=NN=NN2C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(4-methylphenoxy)methyl]-1-phenyl-1H-tetrazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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